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Compound of Interest

Compound Name: Isobutyl decanoate

Cat. No.: B1672221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyl decanoate (CAS No. 30673-38-2) is an ester of isobutanol and decanoic acid,

commonly used as a flavor and fragrance agent.[1] In the context of research and drug

development, it may be utilized as a starting material, intermediate, or reference compound.

While generally recognized as safe (GRAS) for its use in food, a thorough understanding of its

safety profile and proper handling procedures is essential in a laboratory setting. This technical

guide provides an in-depth overview of the available safety data, handling precautions, and

emergency procedures for isobutyl decanoate.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety protocol. The following table summarizes the key properties of isobutyl
decanoate.
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Property Value Reference(s)

Molecular Formula C₁₄H₂₈O₂ [2]

Molecular Weight 228.37 g/mol [2]

CAS Number 30673-38-2 [3]

Appearance
Colorless clear liquid

(estimated)
[1]

Boiling Point
265.00 to 268.00 °C @ 760.00

mm Hg

Flash Point
239.00 °F (115.00 °C) (Closed

Cup)

Specific Gravity
0.85200 to 0.86900 @ 25.00

°C

Refractive Index
1.42400 to 1.43100 @ 20.00

°C

Vapor Pressure 0.009000 mm Hg @ 25.00 °C

Toxicological Data and Hazard Assessment
Comprehensive toxicological data for isobutyl decanoate is not readily available in public

databases. However, information from various sources indicates a low acute toxicity profile.

GHS Classification: According to a significant number of notifications to the ECHA C&L

Inventory, isobutyl decanoate does not meet the criteria for classification as a hazardous

substance under the Globally Harmonized System (GHS).

Toxicity Data: Specific oral, dermal, and inhalation toxicity studies (e.g., LD50, LC50) for

isobutyl decanoate are not publicly documented. However, its status as a FEMA GRAS

(Generally Recognized As Safe) substance for use in food implies a very low order of toxicity.

For structurally related esters, such as isobutyl acetate, the oral LD50 in rats is high, indicating

low acute toxicity.
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Endpoint Value Species Reference

Oral LD50 Not determined -

Dermal LD50 Not determined -

Inhalation LC50 Not determined -

Irritation and Sensitization: Data on the skin and eye irritation potential of isobutyl decanoate
is limited. For a similar compound, isobutyl acetate, uncovered application to rabbit skin did not

cause irritation, while occlusive application resulted in moderate irritation. Instillation into the

rabbit eye caused moderate inflammation. It is prudent to assume that isobutyl decanoate
may cause mild to moderate skin and eye irritation upon prolonged or repeated contact. There

is no available data to suggest that isobutyl decanoate is a skin sensitizer.

Occupational Exposure Limits
No specific occupational exposure limits (OELs), such as OSHA Permissible Exposure Limits

(PEL) or ACGIH Threshold Limit Values (TLV), have been established for isobutyl decanoate.

Given its low vapor pressure and expected low toxicity, airborne concentrations are likely to be

minimal under standard laboratory conditions.

Safe Handling and Storage
Adherence to standard laboratory safety protocols is crucial when working with any chemical,

including isobutyl decanoate. The following workflow outlines the key stages of safe handling.
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Safe Handling Workflow for Isobutyl Decanoate

Preparation

Handling

Storage

Disposal

Review SDS & Risk Assessment

Select & Inspect PPE

Work in a Well-Ventilated Area

Use Appropriate Equipment

Avoid Contact & Aerosol Generation

Store in Tightly Sealed Containers

Store in a Cool, Dry, Well-Ventilated Area

Dispose of According to Regulations

Click to download full resolution via product page

Caption: General workflow for safely handling isobutyl decanoate.
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling isobutyl decanoate:

Eye Protection: Chemical safety goggles should be worn to protect against potential

splashes.

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Inspect

gloves for any signs of degradation before use.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not expected to be necessary. If there is a potential for generating

aerosols or working in a poorly ventilated area, a NIOSH-approved respirator with an organic

vapor cartridge may be appropriate.

Engineering Controls
Ventilation: Work with isobutyl decanoate in a well-ventilated area. A fume hood is

recommended for procedures that may generate aerosols or vapors.

Hygiene Practices
Wash hands thoroughly with soap and water after handling isobutyl decanoate and before

eating, drinking, or smoking.

Avoid direct contact with the skin, eyes, and clothing.

Storage Requirements
Store isobutyl decanoate in a tightly closed container in a cool, dry, and well-ventilated

area.

Keep away from heat, sparks, and open flames.

Store away from strong oxidizing agents.
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Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water. Get medical attention if

irritation develops and persists.

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical

attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards arising from the chemical: Combustible liquid. In a fire, hazardous

decomposition products such as carbon monoxide and carbon dioxide may be formed.

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for cleaning up: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of contaminated material as waste according to local
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regulations.

Disposal Considerations
Dispose of isobutyl decanoate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not dispose of down the drain

or with household waste.

Conclusion
Isobutyl decanoate is a compound with a low hazard profile, as indicated by its non-

classification under GHS and its GRAS status for food use. However, as with all chemicals in a

laboratory setting, it is imperative to follow good industrial hygiene and safety practices. By

adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can handle isobutyl decanoate safely and effectively, minimizing

the risk of exposure and ensuring a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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